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Compound of Interest

Compound Name: 1-Tert-butoxy-2-propanol

Cat. No.: B1216398 Get Quote

An In-depth Technical Guide to 1-Tert-butoxy-2-propanol: Core Physical and Chemical

Properties

Introduction
1-Tert-butoxy-2-propanol, also known as propylene glycol mono-tert-butyl ether (PGTBE), is

a colorless, flammable liquid with a characteristic eucalyptus-like odor.[1][2] It belongs to the P-

series of glycol ethers, which are increasingly used as replacements for the E-series due to

concerns about the toxic effects of the latter.[2][3] This compound is the α-isomer of propylene

glycol mono-tert-butyl ether, where the ether linkage is on the terminal hydroxyl group of

propylene glycol.[2][3] It serves as a solvent in a variety of commercial and industrial

applications, including water-reducible coatings, cleaners, inks, adhesives, and cosmetic

products.[2][3]

Physical and Chemical Properties
The physical and chemical properties of 1-Tert-butoxy-2-propanol are summarized below.

This data is essential for its proper handling, storage, and application in research and

development.
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Property Value Source

Molecular Formula C₇H₁₆O₂ [2][4][5]

Molecular Weight 132.2 g/mol [2][4][6]

CAS Number 57018-52-7 [2][5]

Appearance
Colorless liquid with a

characteristic odor.[1][2][6][7]
[1][2][6][7]

Boiling Point 143-151 °C [2][4][6]

Melting Point -56 °C to -27 °C [2][4][7]

Density 0.874 g/mL at 20 °C [4][7]

Specific Gravity 0.87 at 25/4 °C [2]

Refractive Index (n20/D) 1.413 [4][7]

Vapor Pressure 2.7 mm Hg at 25 °C [2]

Flash Point
44.4 °C (open cup)[6], 45 °C

(Tag closed-cup)[2]
[2][6]

Water Solubility 18% at 20 °C; Appreciable [2][8]

Log P (Octanol/Water) 0.87 [2]

Flammability Limits 1.8% (lower), 6.8% (upper) [2]

Chemical Behavior and Reactivity
1-Tert-butoxy-2-propanol is a stable compound under normal conditions.[4][7] However, it is a

combustible liquid and can form explosive vapor/air mixtures above its flash point of 44°C.[6] It

is incompatible with strong oxidizing agents, acids, water, and dehydrating agents.[4][7] The

substance can presumably form explosive peroxides, and it is recommended to check for their

presence before distillation.[6] Prolonged contact with air should be avoided as it is slightly air-

sensitive.[4][7]
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Synthesis
The commercial synthesis of 1-Tert-butoxy-2-propanol is typically achieved through the

reaction of isobutylene with an excess of propylene glycol.[3] This reaction is conducted in the

presence of a solid-resin etherification catalyst.[3] The resulting product is a mixture of isomers,

primarily the α-isomer (1-tert-butoxy-2-propanol) and the β-isomer (2-tert-butoxy-1-propanol).

[1][2] The α-isomer is thermodynamically favored and can be enhanced to constitute more than

99% of the final product by controlling the synthesis conditions.[3] The final purification step

involves distillation to separate the desired α-isomer from byproducts.[1][3]

An alternative synthesis method involves the reaction between propylene oxide and isobutene

in the presence of water and an acid catalyst.[1]

// Nodes PropyleneGlycol [label="Propylene Glycol", fillcolor="#F1F3F4", fontcolor="#202124"];

Isobutylene [label="Isobutylene", fillcolor="#F1F3F4", fontcolor="#202124"]; Catalyst

[label="Solid Acid\nResin Catalyst", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

Reaction [label="Etherification Reaction", shape=diamond, style="filled", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Mixture [label="Crude Product Mixture\n(α and β isomers)",

fillcolor="#F1F3F4", fontcolor="#202124"]; Distillation [label="Distillation", shape=diamond,

style="filled", fillcolor="#34A853", fontcolor="#FFFFFF"]; FinalProduct [label="Purified 1-tert-
butoxy-2-propanol\n(>99% α-isomer)", shape=box, style="filled,rounded", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Byproducts [label="Byproducts\n(β-isomer, etc.)", fillcolor="#5F6368",

fontcolor="#FFFFFF"];

// Edges PropyleneGlycol -> Reaction; Isobutylene -> Reaction; Catalyst -> Reaction

[style=dashed, arrowhead=open]; Reaction -> Mixture; Mixture -> Distillation; Distillation ->

FinalProduct [label="Purified Product"]; Distillation -> Byproducts [label="Separated"]; }

Caption: General workflow for the commercial synthesis of 1-tert-butoxy-2-propanol.

Quantification and Analysis
The quantification of 1-tert-butoxy-2-propanol in commercial technical products and in air

samples is typically performed using gas chromatography (GC).[2] Methods employing a flame

ionization detector (FID) or mass spectrometry (MS) are cited for its determination.[2]

Spectroscopic data, including infrared (IR), nuclear magnetic resonance (NMR), and mass

spectral data, have been reported and are used for structural confirmation.[2]
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Safety and Handling
1-Tert-butoxy-2-propanol is a flammable liquid and vapor.[6] It is classified as causing serious

eye irritation and may cause skin irritation.[6][9] The International Agency for Research on

Cancer (IARC) has classified it in Group 2B, as possibly carcinogenic to humans, based on

sufficient evidence from animal studies but inadequate data in humans.[1]

Handling recommendations include:

Keeping the substance away from open flames, sparks, and heat.[6]

Using a closed system, ventilation, and explosion-proof electrical equipment above 44°C.[6]

Wearing protective gloves and safety goggles.[6]

Storing in a cool, fireproof area separated from strong oxidants.[6]

In case of fire, water spray, powder, alcohol-resistant foam, or carbon dioxide can be used.[6]

// Main Property Node Main [label="1-tert-butoxy-2-propanol\nProperties", shape=ellipse,

fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Property Nodes Flammable [label="Flammable Liquid\n(Flash Point: 44-45°C)",

fillcolor="#FBBC05", fontcolor="#202124"]; Irritant [label="Eye & Skin Irritant",

fillcolor="#FBBC05", fontcolor="#202124"]; Peroxide [label="Can Form\nExplosive Peroxides",

fillcolor="#FBBC05", fontcolor="#202124"]; Reactive [label="Incompatible with\nStrong

Oxidants & Acids", fillcolor="#FBBC05", fontcolor="#202124"];

// Precaution Nodes Precautions [label="Handling & Storage\nPrecautions", shape=ellipse,

fillcolor="#34A853", fontcolor="#FFFFFF"]; NoIgnition [label="Keep away from\nignition

sources", fillcolor="#F1F3F4", fontcolor="#202124"]; Ventilation [label="Use in well-ventilated

area", fillcolor="#F1F3F4", fontcolor="#202124"]; PPE [label="Wear PPE\n(Gloves, Goggles)",

fillcolor="#F1F3F4", fontcolor="#202124"]; Storage [label="Store cool, separate\nfrom

incompatibles", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Main -> Flammable [color="#EA4335"]; Main -> Irritant [color="#EA4335"]; Main ->

Peroxide [color="#EA4335"]; Main -> Reactive [color="#EA4335"];
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Flammable -> NoIgnition [color="#5F6368"]; Irritant -> PPE [color="#5F6368"]; Peroxide ->

Storage [color="#5F6368"]; Reactive -> Storage [color="#5F6368"]; Flammable -> Ventilation

[color="#5F6368"];

NoIgnition -> Precautions [style=dashed, color="#202124"]; Ventilation -> Precautions

[style=dashed, color="#202124"]; PPE -> Precautions [style=dashed, color="#202124"];

Storage -> Precautions [style=dashed, color="#202124"]; }

Caption: Logical relationship between chemical properties and safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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